Cas no 885959-44-4 (5-(4-(Trifluoromethyl)phenyl)nicotinic acid)
5-(4-(Trifluoromethyl)phenyl)nicotinic acid is a fluorinated aromatic compound featuring a nicotinic acid core substituted with a 4-(trifluoromethyl)phenyl group. This structure imparts unique physicochemical properties, including enhanced lipophilicity and metabolic stability, making it valuable in pharmaceutical and agrochemical research. The trifluoromethyl group contributes to electron-withdrawing effects, influencing reactivity and binding interactions. The compound serves as a versatile intermediate in synthesizing bioactive molecules, particularly in developing kinase inhibitors and other therapeutic agents. Its high purity and well-defined structure ensure reproducibility in synthetic applications. Suitable for cross-coupling reactions and derivatization, it is a practical building block for medicinal chemistry and material science.
885959-44-4 structure
Product name:5-(4-(Trifluoromethyl)phenyl)nicotinic acid
CAS No:885959-44-4
MF:C13H8NO2F3
MW:267.20332
CID:1036562
5-(4-(Trifluoromethyl)phenyl)nicotinic acid Chemical and Physical Properties
Names and Identifiers
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- 5-(4-(Trifluoromethyl)phenyl)nicotinic acid
- 5-(4-TRIFLUOROMETHYLPHENYL)-NICOTINIC ACID
- 5-[4-(trifluoromethyl)phenyl]-3-Pyridinecarboxylic acid
- 5-[4-(trifluoromethyl)phenyl]pyridine-3-carboxylic acid
- 5-(4-TrifluoroMethylphenyl)nicotinic acid
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- Inchi： InChI=1S/C13H8F3NO2/c14-13(15,16)11-3-1-8(2-4-11)9-5-10(12(18)19)7-17-6-9/h1-7H,(H,18,19)
- InChI Key： PLXNLWPGOSMAHX-UHFFFAOYSA-N
- SMILES： C1=C(C=CC(=C1)C(F)(F)F)C2=CC(=CN=C2)C(=O)O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
Experimental Properties
- Boiling Point: 399.6±42.0℃ at 760 mmHg
5-(4-(Trifluoromethyl)phenyl)nicotinic acid Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T901518-50mg |
5-(4-(Trifluoromethyl)Phenyl)Nicotinic Acid |
885959-44-4 | 50mg |
$ 50.00 | 2022-06-02 | ||
| TRC | T901518-100mg |
5-(4-(Trifluoromethyl)Phenyl)Nicotinic Acid |
885959-44-4 | 100mg |
$ 65.00 | 2022-06-02 | ||
| Alichem | A013006480-1g |
5-(4-(Trifluoromethyl)phenyl)nicotinic acid |
885959-44-4 | 97% | 1g |
$1534.70 | 2023-08-31 | |
| eNovation Chemicals LLC | D911156-5g |
5-[4-(Trifluoromethyl)phenyl]nicotinic Acid |
885959-44-4 | 95% | 5g |
$825 | 2024-07-20 | |
| Fluorochem | 041659-5g |
5-[4-(Trifluoromethyl)phenyl]nicotinic acid |
885959-44-4 | 95% | 5g |
￡821.00 | 2022-02-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1531511-5g |
5-(4-(Trifluoromethyl)phenyl)nicotinic acid |
885959-44-4 | 98% | 5g |
￥7650.00 | 2024-04-26 | |
| A2B Chem LLC | AD87686-1g |
5-(4-Trifluoromethylphenyl)nicotinic acid |
885959-44-4 | 98% | 1g |
$142.00 | 2024-04-19 | |
| eNovation Chemicals LLC | D911156-5g |
5-[4-(Trifluoromethyl)phenyl]nicotinic Acid |
885959-44-4 | 95% | 5g |
$825 | 2025-02-19 | |
| Alichem | A013006480-500mg |
5-(4-(Trifluoromethyl)phenyl)nicotinic acid |
885959-44-4 | 97% | 500mg |
$831.30 | 2023-08-31 | |
| Chemenu | CM177243-5g |
5-(4-(Trifluoromethyl)phenyl)nicotinic acid |
885959-44-4 | 95% | 5g |
$427 | 2021-08-05 |
5-(4-(Trifluoromethyl)phenyl)nicotinic acid Related Literature
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Malay Dolai,Avijit Ghosh,Anamika Dhara,Ananya Das Mahapatra,Subhabrata Mabhai,Atanu Jana,Satyajit Dey,Ajay Misra Anal. Methods, 2021,13, 4266-4279
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Paul D. Boyle,Richard J. Puddephatt Chem. Commun., 2015,51, 10334-10336
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3. A comparative study on the possible zinc binding sites of the human ZnT3 zinc transporter protein†Dávid Árus,Ágnes Dancs,Nóra Veronika Nagy,Tamás Gajda Dalton Trans., 2013,42, 12031-12040
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Kangyao Zhang,Shuzhen Lv,Dianping Tang Analyst, 2019,144, 5389-5393
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Ting Song,Gongchang Zeng,Piyong Zhang,Tingting Wang,Atif Ali,Shaobin Huang,Heping Zeng J. Mater. Chem. A, 2019,7, 503-512
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:885959-44-4)5-(4-(Trifluoromethyl)phenyl)nicotinic acid
Purity:99%
Quantity:1g
Price ($):236.0